Cas no 32565-98-3 (Benzoic acid, 2-[(diethoxyphosphinyl)oxy]-, ethyl ester)
32565-98-3 structure
Product Name:Benzoic acid, 2-[(diethoxyphosphinyl)oxy]-, ethyl ester
CAS No:32565-98-3
MF:C13H19O6P
MW:302.260125398636
CID:1456626
PubChem ID:71350909
Update Time:2025-04-20
Benzoic acid, 2-[(diethoxyphosphinyl)oxy]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-[(diethoxyphosphinyl)oxy]-, ethyl ester
- ethyl 2-diethoxyphosphoryloxybenzoate
- diethyl o-carbethoxyphenyl phosphate
- Ethyl 2-[(diethoxyphosphoryl)oxy]benzoate
- DTXSID50776687
- 32565-98-3
-
- Inchi: 1S/C13H19O6P/c1-4-16-13(14)11-9-7-8-10-12(11)19-20(15,17-5-2)18-6-3/h7-10H,4-6H2,1-3H3
- InChI Key: JSWNSTNHGYAQQY-UHFFFAOYSA-N
- SMILES: P(=O)(OCC)(OCC)OC1C=CC=CC=1C(=O)OCC
Computed Properties
- Exact Mass: 302.09197
- Monoisotopic Mass: 302.09192532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 71.06
- LogP: 3.42320
Benzoic acid, 2-[(diethoxyphosphinyl)oxy]-, ethyl ester Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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